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Compound of Interest

Compound Name: 5-Bromovaleryl chloride

Cat. No.: B1268051 Get Quote

For laboratory professionals engaged in research and development, particularly in the

pharmaceutical sector, the safe handling of reactive chemical intermediates like 5-
Bromovaleryl chloride is of paramount importance. This document provides a

comprehensive, step-by-step guide to the necessary personal protective equipment (PPE),

safe handling procedures, and disposal protocols for 5-Bromovaleryl chloride, ensuring a

secure laboratory environment.

Chemical Identification and Hazards

5-Bromovaleryl chloride is a corrosive and moisture-sensitive liquid that can cause severe

skin burns and eye damage.[1][2][3] Inhalation may also lead to respiratory irritation.[4][5]

Understanding its properties is the first critical step toward safe handling.
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Property Value

CAS Number 4509-90-4

Molecular Formula C5H8BrClO

Molecular Weight 199.47 g/mol

Appearance Colorless to light yellow/orange clear liquid

Density 1.49 g/mL at 25 °C[4][6]

Boiling Point 116-118 °C at 33 mmHg[4][6]

Flash Point 107 °C (224.6 °F) - closed cup[4][6]

Hazard Statements

H314: Causes severe skin burns and eye

damage. H335: May cause respiratory irritation.

H290: May be corrosive to metals.[4][7][8]

Signal Word Danger[1][4][5]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 5-Bromovaleryl chloride to prevent any

direct contact.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.[9][10] Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[1][2]

To protect against splashes

and corrosive vapors that can

cause severe eye damage.[9]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl-rubber, Neoprene,

or Nitrile rubber).[1][5] Gloves

must be inspected for integrity

before each use.

To prevent skin contact which

can result in severe burns.[1]

Body Protection

A chemical-resistant lab coat,

apron, and full-length pants.[1]

[8][9] Closed-toe shoes are

mandatory.

To protect the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge (e.g., type ABEK

(EN14387)) should be used if

working outside of a fume

hood or if exposure limits are

likely to be exceeded.[1][4]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

[5]

Experimental Workflow for Handling 5-Bromovaleryl
Chloride
The following diagram outlines the standard operating procedure for safely handling 5-
Bromovaleryl chloride from preparation to disposal.
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Safe Handling Workflow for 5-Bromovaleryl Chloride

Preparation

Handling & Reaction

Post-Reaction & Cleanup

Waste Disposal

Work in a certified chemical fume hood.

Don all required Personal Protective Equipment (PPE).

Gather all necessary materials and reagents.

Ensure emergency eyewash and shower are accessible.

Carefully dispense 5-Bromovaleryl chloride.

Proceed to Handling

Perform the chemical reaction under inert atmosphere if necessary.

Monitor the reaction for any signs of uncontrolled exotherm.

Quench any residual reactant carefully.

Proceed to Cleanup

Decontaminate all glassware and equipment.

Remove PPE in the correct order to avoid contamination.

Wash hands and exposed skin thoroughly.

Neutralize waste 5-Bromovaleryl chloride.

Proceed to Disposal

Transfer neutralized waste to a labeled hazardous waste container.

Store waste container in a designated area for pickup.
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Caption: This diagram illustrates the sequential steps for the safe handling of 5-Bromovaleryl
chloride, from initial preparation to final waste disposal.

Detailed Experimental Protocols
Safe Handling and Storage Protocol

Preparation:

All work must be conducted in a properly functioning chemical fume hood.[1]

Ensure that a safety shower and eyewash station are readily accessible.[1][2]

Don all required PPE as detailed in the table above.

Keep containers of 5-Bromovaleryl chloride tightly closed and store in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents,

strong bases, and water.[1][2]

Handling:

When transferring or dispensing the chemical, do so slowly and carefully to avoid

splashing.

Use only compatible materials for handling, such as glass or corrosion-resistant metals.

Keep the container tightly closed when not in use.

Spill Response Protocol

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, dry material like sand, vermiculite,

or a commercial sorbent.[2]
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Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[2][9]

Decontaminate the area with a suitable cleaning agent, followed by soap and water.[11]

Major Spill (outside a fume hood or a large volume):

Evacuate the laboratory immediately and alert your supervisor and the institution's

Environmental Health and Safety (EHS) department.[9][11]

Close the laboratory doors to contain the vapors.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Disposal Protocol: Neutralization of Waste 5-Bromovaleryl Chloride

This procedure should be performed in a chemical fume hood while wearing full PPE.

Preparation of Neutralizing Solution:

In a large beaker, prepare a 5-10% aqueous solution of sodium bicarbonate or sodium

hydroxide. The volume of the basic solution should be at least ten times the volume of the

5-Bromovaleryl chloride waste to be neutralized.[12]

Place the beaker in an ice bath to control the temperature of the exothermic reaction.[9]

[12]

Neutralization:

Slowly and carefully add the 5-Bromovaleryl chloride waste to the stirring basic solution

drop by drop.[9]

Monitor the reaction for any excessive heat generation or fuming. If the reaction becomes

too vigorous, stop the addition and allow the mixture to cool.

After the addition is complete, continue stirring the mixture for at least an hour to ensure

complete neutralization.[9]
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Verification and Disposal:

Check the pH of the solution using pH paper or a calibrated pH meter to ensure it is

neutral (pH 6-8). If it is still acidic, add more basic solution.

Transfer the neutralized solution to a properly labeled hazardous waste container.

Dispose of the waste container through your institution's hazardous waste management

program. Do not pour down the drain.[1][2]

First Aid Procedures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1][2]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling 5-Bromovaleryl chloride, ensuring a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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